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Compound of Interest

Compound Name: 2-Chloronicotinoyl chloride

Cat. No.: B127935 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of reactive chemical reagents is a cornerstone of laboratory safety and operational

excellence. This document provides a detailed, step-by-step guide for the safe disposal of 2-
Chloronicotinoyl chloride, a corrosive and water-reactive compound. Adherence to these

procedures is critical to mitigate risks and ensure a safe laboratory environment.

Immediate Safety and Hazard Information
2-Chloronicotinoyl chloride is a corrosive solid that reacts violently with water, liberating toxic

hydrogen chloride gas.[1] It can cause severe skin burns and eye damage.[1][2] Therefore, all

handling and disposal operations must be conducted within a certified chemical fume hood,

and appropriate personal protective equipment (PPE), including a lab coat, chemical-resistant

gloves (e.g., nitrile rubber), and chemical splash goggles with a face shield, must be worn.[1][3]

[4] An emergency eyewash station and safety shower must be readily accessible.[1][3]

Quantitative Safety Data
The following table summarizes key quantitative data for 2-Chloronicotinoyl chloride,

essential for its safe handling and disposal.
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Property Value Source

CAS Number 49609-84-9 [1][5][6]

Molecular Formula C₆H₃Cl₂NO [6][7]

Molecular Weight 176.00 g/mol [2][6]

Melting Point 38 - 39 °C / 100.4 - 102.2 °F [1][3]

Boiling Point
89 - 91 °C / 192.2 - 195.8 °F @

1 mmHg
[1][3]

Flash Point > 110 °C / > 230 °F [1][3]

Incompatibilities

Water, strong oxidizing agents,

strong acids, alcohols, amines,

bases, metals.[1][3][8]

Disposal Protocol: Neutralization of 2-
Chloronicotinoyl Chloride
The recommended method for the disposal of small quantities of 2-Chloronicotinoyl chloride
is through a controlled neutralization reaction. This procedure converts the reactive acyl

chloride into the significantly less hazardous sodium 2-chloronicotinate.

Experimental Protocol for Neutralization
Materials:

2-Chloronicotinoyl chloride waste

Sodium bicarbonate (NaHCO₃) or Sodium Carbonate (Na₂CO₃)

Water (H₂O)

Large beaker or flask (at least 10 times the volume of the quenching solution)

Stir bar and magnetic stir plate
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Ice bath

pH paper or pH meter

Appropriate hazardous waste container

Procedure:

Preparation of Quenching Solution: In a chemical fume hood, prepare a 5-10% aqueous

solution of sodium bicarbonate or sodium carbonate in a large beaker or flask equipped with

a stir bar. The volume of this solution should be at least 10 times the volume of the 2-
Chloronicotinoyl chloride to be quenched.

Cooling: Place the beaker containing the quenching solution in an ice bath and allow it to

cool while stirring. This will help to control the exothermic reaction.

Slow Addition: Very slowly and carefully, add the 2-Chloronicotinoyl chloride waste to the

cold, stirred basic solution. Caution: This reaction is exothermic and will release carbon

dioxide and hydrogen chloride gas. A slow, dropwise addition for liquids or small portions for

solids is crucial to control the rate of reaction and prevent foaming and splashing.

Reaction Monitoring: Continue stirring the mixture for several hours after the addition is

complete to ensure the complete hydrolysis and neutralization of the acyl chloride.

pH Verification: Once the reaction has subsided and the mixture has returned to room

temperature, check the pH of the solution to ensure it is neutral or slightly basic (pH 7-9). If

the solution is still acidic, add more sodium bicarbonate or sodium carbonate solution until

the desired pH is reached.

Waste Collection: The neutralized aqueous waste should be transferred to a properly labeled

hazardous waste container for disposal according to your institution's environmental health

and safety (EHS) guidelines.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 2-
Chloronicotinoyl chloride.
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Preparation

Neutralization Reaction

Waste Management

Don Appropriate PPE:
- Lab Coat

- Goggles & Face Shield
- Nitrile Gloves

Work in a Chemical Fume Hood

Prepare 5-10% NaHCO3 or Na2CO3 Solution

Cool Quenching Solution in an Ice Bath

Slowly Add 2-Chloronicotinoyl Chloride
to Stirred Basic Solution

Stir for Several Hours at Room Temperature

Exothermic reaction,
CO2 evolution
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Transfer Neutralized Solution to
Labeled Hazardous Waste Container

If Neutral/Basic

Dispose According to Institutional
EHS Guidelines

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of 2-Chloronicotinoyl chloride.
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By following these detailed procedures, laboratory personnel can ensure the safe and

compliant disposal of 2-Chloronicotinoyl chloride, contributing to a secure and efficient

research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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